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Compound of Interest

1,3-Dimethoxy-4-methyl-2-
Compound Name:

nitrobenzene
CAS No.: 1378831-08-3

Cat. No.: B2990353

Get Quote

Structural Analysis, Regioselective Synthesis, and

Application Protocols[1]

CAS: 1378831-08-3 Formula: CoH11NO4 Molecular Weight: 197.19 g/mol IUPAC Name: 1,3-
Dimethoxy-4-methyl-2-nitrobenzene Synonyms: 2-Nitro-1,3-dimethoxy-4-methylbenzene;
2,6-Dimethoxy-3-nitrotoluene (Note: Nomenclature depends on priority rules; this guide uses
the CAS-aligned benzene numbering).

Executive Summary & Structural Significance

1,3-Dimethoxy-4-methyl-2-nitrobenzene represents a class of highly functionalized resorcinol
derivatives. Its structural core features a nitro group (-NO:z) positioned at C2, sterically
"sandwiched" between two methoxy groups (-OCHs) at C1 and C3.[1][2]

The "Sandwich" Effect

The C2 position is electronically the most activated site on the ring (ortho to two electron-
donating methoxy groups). However, it is sterically the most congested.[1] This creates a
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classic Electronic vs. Steric conflict in synthesis:
» Electronic Vector: Strong activation directs electrophiles to C2.

» Steric Vector: Bulk from C1/C3 methoxy groups hinders attack at C2, favoring the C6
position.

This guide focuses on the regioselective strategies required to synthesize this specific isomer,
distinguishing it from its more thermodynamically accessible C6-nitro isomer.

Synthetic Pathways & Regioselectivity[3][4]

The synthesis of CAS 1378831-08-3 requires overcoming the steric barrier to access the C2
position. Two primary methodologies are detailed below: the Direct Nitration (Optimization
Route) and the Directed Ortho Metalation (DoM) Route.

Pathway A: Controlled Nitration of 2,4-Dimethoxytoluene

Direct nitration of the precursor 1,3-dimethoxy-4-methylbenzene (2,4-dimethoxytoluene)
typically yields a mixture of the 6-nitro (major) and 2-nitro (minor/target) isomers.[1]

Mechanism: The methoxy groups are ortho/para directors.[3] The methyl group is a weak
ortho/para director.

o C6 Attack: Ortho to OMe (C1), Para to OMe (C3). Sterically Open. (Major Product).

o C2 Attack: Ortho to OMe (C1), Ortho to OMe (C3). Sterically Crowded. (Target Product).

Experimental Protocol: Low-Temperature Nitration

To maximize the C2 isomer (kinetic product), reaction temperature must be minimized to
reduce thermodynamic equilibration.[1]

Reagents:
e Substrate: 1,3-Dimethoxy-4-methylbenzene (1.0 eq)[1]

 Nitrating Agent: 70% HNOs (1.1 eq) in Acetic Anhydride (Ac20)[1]
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» Solvent: Dichloromethane (DCM)[1]
Step-by-Step Workflow:

Preparation: Dissolve 10.0 g of 1,3-dimethoxy-4-methylbenzene in 100 mL DCM. Cool to

-15°C using an ethylene glycol/dry ice bath.

o Activation: Separately, prepare a solution of acetyl nitrate by adding 70% HNOs dropwise to
Ac20 at 0°C. (Caution: Exothermic).

o Addition: Add the acetyl nitrate solution dropwise to the substrate over 60 minutes,
maintaining internal temperature < -10°C.

e Quench: Pour mixture onto 200 g crushed ice/water. Neutralize with sat. NaHCOs.
o Workup: Extract with DCM (3x), wash with brine, dry over MgSOQOa.
« Purification (Critical): The crude oil contains ~70:30 ratio of 6-nitro:2-nitro isomers.

o Recrystallization: Dissolve in hot Ethanol. The 6-nitro isomer typically crystallizes first.
Filter.

o Chromatography: Concentrate mother liquor.[4] Flash column chromatography
(Hexane/EtOAc 9:1). The 2-nitro isomer (Target) elutes second due to the "sandwiched"
nitro group reducing interaction with the stationary phase (lower polarity).

Pathway B: Directed Ortho Metalation (DoM)

For high-purity applications where isomer separation is difficult, the DoM route utilizes the
coordination of the methoxy groups to direct lithiation specifically to C2.[1]

Step-by-Step Workflow:

e Lithiation: Treat 1,3-dimethoxy-4-methylbenzene with n-Butyllithium (n-BuLi) in THF at 0°C.
The Lithium coordinates between the two oxygens (C2 position).

« Silylation (Blocking): Quench with TMSCI to form 1,3-dimethoxy-4-methyl-2-
(trimethylsilyl)benzene.
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 Ipso-Nitration: Treat the silylated intermediate with Nitronium tetrafluoroborate (NO2BFa4).
The nitro group displaces the silyl group via ipso-substitution, strictly yielding the C2-nitro
product.

Visualization of Reaction Pathways[1]

The following diagram illustrates the competition between steric and electronic factors and the
specific pathways to the target CAS 1378831-08-3.
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Figure 1: Synthetic divergence showing the direct nitration route (Pathway A) vs. the highly
specific DoM route (Pathway B) to access the hindered C2-nitro target.

Analytical Characterization

Validating the structure of CAS 1378831-08-3 requires distinguishing it from the 6-nitro isomer.
NMR spectroscopy is the definitive tool.

Comparative NMR Data Table

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b2990353/docs?utm_src=pdf-body-img#technical-guide-1-3-dimethoxy-4-methyl-2-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2990353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

S Target: 2-Nitro Byproduct: 6-Nitro Mechanistic
eature
Isomer (C2) Isomer (C6) Explanation
) ) Both have C1
Symmetry Asymmetric Asymmetric

symmetry.

1H NMR (Ar-H)

Two doublets (ortho

coupling)

Two singlets (para

position)

In the target, H5 and
H6 are adjacent (ortho
coupling ~8 Hz).[1] In
the 6-nitro isomer, H2
and H5 are para
(singlets).[1]

13C NMR (C-NOz)

Shift ~135-140 ppm

Shift ~140-145 ppm

The C2 nitro group is
shielded by adjacent
OMe groups (steric

compression).

Methoxy Signals

Distinct (C1-OMe vs
C3-OMe)

Distinct

In the target, C1-OMe
and C3-OMe are in
different electronic
environments due to
the adjacent Methyl at
C4.

Key ldentification Check: Look for ortho-coupling (d, J=8.0 Hz) in the aromatic region. If you

see two singlets, you have isolated the 6-nitro isomer, not the target.[1]

Applications & Downstream Chemistry[6]

This compound serves as a specialized building block in medicinal chemistry, particularly for:

o Polysubstituted Anilines: Reduction of the nitro group (H2/Pd-C or Fe/AcOH) yields 2-amino-

1,3-dimethoxy-4-methylbenzene. This aniline is a precursor for:

o Benzimidazoles: Via condensation with aldehydes.

o Ureas/Amides: Via reaction with isocyanates or acid chlorides in kinase inhibitor design.
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e Benzo-fused Heterocycles: The "sandwiched" functionalization pattern allows for unique
cyclization modes involving the adjacent methoxy groups (e.g., demethylation followed by
cyclization to benzoxazoles).

Safety & Handling

» Nitro Group Hazards: Like all polynitro or electron-rich nitroaromatics, this compound
possesses high energy potential. While not a primary explosive, it should be treated as
potentially shock-sensitive during scale-up.

e Thermal Stability: Do not heat crude reaction mixtures above 60°C without DSC (Differential
Scanning Calorimetry) testing, as nitration byproducts can be unstable.

o Toxicology: Treat as a potential mutagen. Use full PPE (gloves, fume hood).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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